Cas no 261733-18-0 ((6-diphenylphosphanyl-10H-phenoxazin-4-yl)-diphenyl-phosphane)

• Product Name: (6-diphenylphosphanyl-10H-phenoxazin-4-yl)-diphenyl-phosphane
• CAS No: 261733-18-0
• Molecular Formula: C₃₆H₂₇NOP₂
• Molecular Weight: 551.55328
• MDL: MFCD03788937
• CID: 92576
• PubChem ID: 3255346

(6-diphenylphosphanyl-10H-phenoxazin-4-yl)-diphenyl-phosphane Properties

Names and Identifiers

• 4,6-Bis(diphenylphosphino)-10H-phenoxazine
• 4,6-Bis(diphenylphosphino)phenoxazine
• (6-diphenylphosphanyl-10H-phenoxazin-4-yl)-diphenylphosphane
• NIXANTPHOS
• N-XantPhos / 4,6-Bis(diphenylphosphino)-10H-phenoxazine
• 4,6-Bis(diphenylphosphino)-10H-phenoxazine NIXantphos
• (6-diphenylphosphanyl-10H-phenoxazin-4-yl)-diphenyl-phosphane
• AKOS015840598
• FT-0707208
• Bis(diphenylphosphino)phenoxazine
• B2717
• SCHEMBL2440624
• DTXSID70390703
• N-XantPhos
• 4,6-bis(diphenylphosphino)-phenoxazine
• AS-66127
• N-XantPhos, 97%
• MFCD03788937
• 4,6-bis(diphenylphosphanyl)-10H-phenoxazine
• 10H-Phenoxazine, 4,6-bis(diphenylphosphino)-
• HY-W008888
• SY022700
• PB42421
• EN300-19632070
• CS-W009604
• A855237
• C36H27NOP2
• NiXanthphos
• J-016299
• 4,6-bis(diphenylphosphino)-10H-phenoxazine;4,6-Bis(diphenylphosphino)phenoxazine
• AMY19721
• F15028
• 261733-18-0
• HSWZLYXRAOXOLL-UHFFFAOYSA-N
• DB-009532

• MDL： MFCD03788937
• InChIKey： HSWZLYXRAOXOLL-UHFFFAOYSA-N
• Inchi： InChI=1S/C36H27NOP2/c1-5-15-27(16-6-1)39(28-17-7-2-8-18-28)33-25-13-23-31-35(33)38-36-32(37-31)24-14-26-34(36)40(29-19-9-3-10-20-29)30-21-11-4-12-22-30/h1-26,37H
• SMILES： C1=CC=C(C=C1)P(C2=CC=CC=C2)C3=CC=CC4=C3OC5=C(C=CC=C5P(C6=CC=CC=C6)C7=CC=CC=C7)N4

Computed Properties

• Exact Mass: 551.15700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 6
• Monoisotopic Mass: 551.15678848g/mol
• Heavy Atom Count: 40
• Complexity: 671
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 8.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• LogP: 7.19030
• PSA: 48.44000
• Water Partition Coefficient: Miscible with water.
• Boiling Point: 662.1±55.0℃ at 760 mmHg
• Melting Point: 256-262 °C
• Vapor Pressure: No data available
• Flash Point: 354.3±31.5 °C
• Color/Form: Yellow powder
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives